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Compound of Interest

Compound Name: 9-Octadecyne

CAS No.: 35365-59-4

Cat. No.: B1295424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical research and drug development, the introduction of

novel compounds is a constant. While these molecules hold the promise of innovation, they

often arrive with an incomplete safety profile. 9-Octadecyne, a long-chain alkyne, represents

such a scenario. The absence of a comprehensive Safety Data Sheet (SDS) for this specific

compound necessitates a meticulous and conservative approach to personal protection. This

guide is engineered to provide you, the researcher, with the essential, immediate safety and

logistical information for handling 9-Octadecyne, ensuring both your protection and the

integrity of your work.

Our philosophy is grounded in proactive risk mitigation. When faced with informational gaps,

we do not assume safety. Instead, we build a framework of protection based on the known

hazards of similar chemical classes and established principles of laboratory safety. This guide

will walk you through a systematic process for selecting, using, and disposing of Personal

Protective Equipment (PPE), empowering you to work with confidence and security.
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Understanding the Hazard Landscape: A
Conservative Approach
Given the lack of specific toxicity and hazard data for 9-Octadecyne, we must extrapolate from

the general properties of long-chain alkynes and other unsaturated hydrocarbons. This

approach dictates that we treat 9-Octadecyne with a high degree of caution, assuming

potential for flammability, skin and eye irritation, and unknown long-term health effects.

Property Value/Information Source

CAS Number 35365-59-4 [1]

Molecular Formula C18H34 [1]

Molecular Weight 250.46 g/mol [1]

Physical State
Likely a liquid or low-melting

solid at room temperature

General knowledge of similar

long-chain hydrocarbons

Potential Hazards

Flammable, potential for skin

and eye irritation, unknown

toxicity. Assumed to be an

aspiration hazard if swallowed.

Extrapolation from similar

compounds[2]

The Core of Protection: A Multi-Layered PPE
Strategy
A robust PPE strategy is not a mere checklist but a dynamic system that adapts to the specific

procedures being undertaken. For 9-Octadecyne, a multi-layered approach is essential to

create effective barriers against potential exposure.

Step 1: Foundational Protection - The Non-Negotiables
This baseline level of PPE is mandatory for any work involving 9-Octadecyne, regardless of

the quantity or manipulation.

Eye and Face Protection: Chemical splash goggles are the minimum requirement.[3] For

procedures with a higher risk of splashing or vigorous reaction, a face shield worn over
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safety goggles is strongly recommended.[4]

Hand Protection: Given the unknown dermal toxicity, chemically resistant gloves are

paramount. Nitrile gloves provide a good initial barrier for incidental contact.[5] For prolonged

handling or in the event of a spill, heavier-duty gloves such as butyl rubber or Viton® should

be considered.[3] It is crucial to consult a glove compatibility chart for the specific solvent

being used with 9-Octadecyne. Always inspect gloves for any signs of degradation or

perforation before use.

Body Protection: A flame-resistant lab coat is essential due to the flammability risk

associated with organic compounds.[4] Ensure the lab coat is fully buttoned to provide

maximum coverage.

Footwear: Fully enclosed, chemical-resistant shoes are required. Perforated shoes or

sandals are strictly prohibited in the laboratory.[6]

Step 2: Enhanced Protection - For Higher-Risk
Procedures
Certain laboratory operations elevate the risk of exposure and require an escalation in PPE.

These include:

Heating or refluxing: In addition to foundational PPE, consider using a blast shield.

Reactions under pressure or in sealed tubes: A blast shield is mandatory.

Large-scale operations (>1g): Work should be conducted in a fume hood with the sash at the

lowest feasible height.

Step 3: Respiratory Protection - A Precautionary
Measure
While the vapor pressure of 9-Octadecyne is likely low due to its high molecular weight, the

potential for aerosol generation during certain procedures (e.g., sonication, vigorous stirring)

cannot be dismissed. In the absence of specific inhalation toxicity data, a conservative

approach is warranted.
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If there is any potential for aerosolization, or if working outside of a certified chemical fume

hood, a respirator may be necessary. A risk assessment should be performed to determine the

appropriate level of respiratory protection. This may range from an N95 respirator for

particulates to a half-mask or full-face respirator with organic vapor cartridges.[4] A formal

respiratory protection program, including fit testing and training, is required for respirator use.[4]

Operational Plan: From Benchtop to Disposal
A seamless and safe workflow extends beyond the selection of PPE. It encompasses the entire

lifecycle of the chemical in the laboratory.

Pre-Operational Checklist:
Information Gathering: Although a specific SDS for 9-Octadecyne is unavailable, review the

SDS for similar compounds, such as 9-octadecene, to understand general handling

precautions for long-chain hydrocarbons.[7]

Fume Hood Verification: Ensure the chemical fume hood has a current certification and is

functioning properly.

Spill Kit Accessibility: Locate the nearest spill kit and familiarize yourself with its contents. For

a flammable liquid, ensure the spill kit contains an absorbent material suitable for organic

solvents.

Emergency Contact Information: Have emergency contact numbers readily available.

Step-by-Step Handling Procedure:
Donning PPE: Put on all required PPE before entering the designated work area.

Chemical Dispensing: Conduct all transfers of 9-Octadecyne within a certified chemical

fume hood to minimize inhalation exposure.

Reaction Setup: Secure all glassware and equipment to prevent accidental spills.

Monitoring: Continuously monitor the reaction for any unexpected changes.

Disposal Plan: A Commitment to Safety and Compliance
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Proper disposal is a critical final step in the safe handling of any chemical.

Waste Segregation: All materials contaminated with 9-Octadecyne, including gloves, pipette

tips, and absorbent materials, must be disposed of as hazardous chemical waste.

Containerization: Collect all 9-Octadecyne waste in a clearly labeled, sealed, and chemically

compatible container. The label should include the full chemical name and the associated

hazards (e.g., "Flammable Liquid," "Handle with Caution - Unknown Toxicity").

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental services provider.[8] Do not pour 9-Octadecyne down the drain.[7]

Visualizing the Workflow: PPE Selection for 9-
Octadecyne

Hazard Assessment
PPE Selection

Operational & Disposal Plan

Handling 9-Octadecyne Assess Hazards
(Flammability, Unknown Toxicity)

Baseline PPE:
- Chemical Goggles

- Nitrile Gloves
- Flame-Resistant Lab Coat

- Closed-Toe Shoes

 All Procedures High-Risk Procedure?
(Heating, Pressure, Large Scale)

Enhanced PPE:
- Face Shield

- Heavy-Duty Gloves
- Blast Shield

 Yes 

Aerosol Generation Risk?

 No 

Respiratory Protection:
- Consult EHS

- Potential for N95 or
  Respirator w/ Organic

  Vapor Cartridges

 Yes 

Follow Operational Plan:
- Fume Hood Use

- Spill Preparedness

 No 

Follow Disposal Plan:
- Segregate Waste

- Labeled, Sealed Container
- Licensed Disposal

Work Complete

Click to download full resolution via product page

Caption: A workflow diagram for selecting appropriate PPE for handling 9-Octadecyne.

Conclusion: Prioritizing Safety in the Face of the
Unknown
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The responsible handling of chemicals with incomplete safety data is a hallmark of a proficient

and safety-conscious researcher. By adopting a conservative and systematic approach to

personal protective equipment for 9-Octadecyne, you are not only safeguarding your own well-

being but also upholding the highest standards of laboratory practice. This guide provides a

foundational framework for your work with this compound. Always supplement this information

with your institution's specific safety protocols and consult with your Environmental Health and

Safety (EHS) department for any questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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